Cas no 1251019-81-4 (tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 1251019-81-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4564959
• Update Time: 2025-06-09

tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aR,4S,7aS)-tert-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• AM805675
• W14289
• Racemiccis-4-amino-octahydro-isoindole-2-carboxylicacidtert-butylester
• Racemic-(3aR,4S,7aS)-t-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl (3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h9-11H,4-8,14H2,1-3H3/t9-,10+,11+/m1/s1
• InChI Key： IKTNEZKFSOMQJI-VWYCJHECSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CCC[C@@H]([C@H]2C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate, with the CAS number 1251019-81-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate stereochemistry and its potential applications in drug development. The name itself reveals much about its structure: the "tert-butyl" group indicates a branched alkyl substituent, while the "rel-(3aR,4S,7aS)" designation specifies the relative stereochemistry of the molecule. The "octahydroisoindole" portion suggests a partially hydrogenated isoindole ring system.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug design. Researchers have explored its potential as a precursor for bioactive molecules with anti-inflammatory and neuroprotective properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against inflammatory cytokines in vitro.

The synthesis of tert-butyl rel-(3aR,4S,7aS)-4-amino-1,3... involves multi-step organic reactions that require precise control over stereochemistry. One common approach involves the use of asymmetric catalysis to achieve the desired configuration at key stereocenters. This method not only enhances yield but also ensures high enantiomeric purity. The application of green chemistry principles in its synthesis has also been a focus of recent research efforts.

In terms of applications beyond drug development,tert-butyl rel-(3aR... has shown promise in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in advanced materials such as polymers and liquid crystals. A 2022 study in Nature Communications reported on its use as a building block for self-assembling materials with tunable mechanical properties.

The structural features of this compound are particularly interesting from an analytical chemistry perspective. Its complex stereochemistry presents challenges in characterization but also offers opportunities for innovative analytical techniques. For example,nuclear magnetic resonance (NMR) spectroscopy has been employed to elucidate its stereochemical arrangement with high precision.

In conclusion,tert-butyl rel-(3aR..., CAS number 1251019-81-4, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and potential applications across multiple disciplines underscore its importance in contemporary research.